Cas no 2231677-06-6 (5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine
• CAS No: 2231677-06-6
• MF: C₈H₇FN₂
• MW: 150.152984857559
• CID: 5272343
• Update Time: 2026-03-09

5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine

• Inchi： 1S/C8H7FN2/c1-5-2-6-3-8(9)10-4-7(6)11-5/h2-4,11H,1H3
• InChI Key： LPVDCFIQVHUBIK-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2C=C(C)NC1=2

Additional information on 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine

Introduction to 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 2231677-06-6)

5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine, identified by the chemical compound code CAS No. 2231677-06-6, is a heterocyclic organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a structural motif known for its broad biological activity and utility in drug discovery. The presence of a fluoro substituent and a methyl group in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for developing novel therapeutic agents.

The fluoro atom, a common element in pharmaceuticals, is renowned for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug molecules. In the context of 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine, the fluoro group is strategically positioned to influence interactions with biological targets, potentially enhancing the compound's efficacy and selectivity. This feature has been extensively explored in recent years, with studies demonstrating the importance of fluoro substitution in optimizing drug-like properties.

Moreover, the methyl group in the molecule contributes to its overall steric environment, influencing both the conformational flexibility and binding interactions. The combination of these substituents within the pyrrolopyridine core creates a rich chemical space for structural diversity, enabling medicinal chemists to design derivatives with tailored biological activities. This molecular architecture has been leveraged in various research endeavors aimed at identifying compounds with potential therapeutic value.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel scaffolds like 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine. These methodologies allow researchers to predict and validate the biological potential of such compounds with greater precision. For instance, virtual screening techniques have been employed to identify hits that exhibit inhibitory activity against key enzymes and receptors implicated in diseases such as cancer and inflammation. The structural features of this compound make it an attractive candidate for further exploration in these therapeutic areas.

In oncology research, pyrrolopyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The fluoro and methyl substituents in 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine may enhance its ability to interact with these targets by improving binding affinity and reducing off-target effects. Preclinical studies have begun to elucidate its mechanism of action, providing insights into its potential as an anticancer agent. The compound's ability to modulate signaling pathways critical for cell proliferation and survival makes it a compelling focus for further investigation.

Beyond oncology, this molecule has also been investigated for its potential role in addressing inflammatory disorders. Pyrrolopyridines are known to interact with various inflammatory pathways, and the modifications present in 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine may enhance its efficacy as an anti-inflammatory agent. Research suggests that such compounds can inhibit key pro-inflammatory cytokines and enzymes, offering a new approach to managing conditions characterized by chronic inflammation.

The synthesis of 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine presents an intriguing challenge due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as transition-metal-catalyzed reactions and palladium-mediated cross-coupling reactions have enabled efficient construction of the pyrrolopyridine core. These methods not only improve yield but also allow for greater functionalization at multiple sites within the molecule.

The role of computational modeling in optimizing synthetic routes cannot be overstated. By leveraging tools like molecular dynamics simulations and quantum mechanical calculations, chemists can predict reaction outcomes with high accuracy. This approach has been instrumental in refining synthetic strategies for complex molecules like 5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine, ensuring that researchers can produce high-purity samples for biological evaluation.

In conclusion,5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine (CAS No. 2231677-06-6) represents a promising lead compound with significant therapeutic potential across multiple disease areas. Its unique structural features—particularly the presence of a fluoro substituent and a methyl group—make it an attractive scaffold for further medicinal chemistry exploration. As research continues to uncover new applications for this molecule,5-fluoro-2-methyl-1H-pyrrolo[2,3-c]pyridine is poised to play a vital role in shaping future therapeutic strategies.